![molecular formula C8H13N3O2S B141408 1-[2-(Ethylthio)ethyl]-2-methyl-4-nitro-1H-imidazole CAS No. 13230-19-8](/img/structure/B141408.png)
1-[2-(Ethylthio)ethyl]-2-methyl-4-nitro-1H-imidazole
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Description
1-[2-(Ethylthio)ethyl]-2-methyl-4-nitro-1H-imidazole, often referred to as ETEN, is a novel heterocyclic compound that has recently been investigated for its potential applications in the pharmaceutical and biomedical fields. ETEN has been found to possess a variety of biochemical and physiological effects, including anti-inflammatory and anti-tumor activities, as well as the ability to modulate the activity of various enzymes. As a result, ETEN has been studied for its potential use in the development of drugs and therapeutics.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Improvements : Research has focused on improving the synthesis methods for 1-[2-(Ethylthio)ethyl]-2-methyl-4-nitro-1H-imidazole, an important intermediate in the production of Tinidazole. A modified synthesis approach using thiourea and ethyl bromide instead of traditional methods achieved a yield of 71% (Hu Qiao-yun, 2010).
Applications in Drug Synthesis and Biology
- Biology-Oriented Drug Synthesis (BIODS) : A study on biology-oriented drug synthesis (BIODS) created 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl carboxylate derivatives by treating metronidazole with various aryl and hetero-aryl carboxylic acids. This process, which aimed at β-glucuronidase inhibitory activity, found several potent analogs exceeding the standard d-saccharic acid 1,4-lactone's activity, showcasing the potential for therapeutic applications (U. Salar et al., 2017).
Crystallography and Material Science
- Crystal Structure Analysis : The study of crystal structures has utilized derivatives of this compound to examine molecular arrangements and interactions. For instance, research on the crystal structures of related nitroimidazole compounds has provided insights into their molecular geometry and potential applications in material science (N. Boechat et al., 2016).
Anticancer and Antileishmanial Activity
- Anticancer Studies : Novel compounds synthesized using similar methodologies have been explored for their anticancer properties. A study on ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate demonstrated promising activity against human melanoma A375 and mouse melanoma B16F10 cancer cell lines, indicating the potential for developing new anticancer agents (Vasantha Kumar et al., 2020).
- Leishmanicidal Evaluation : Compounds derived from nitroimidazole, including those with structural similarities to this compound, have shown efficient antileishmanial activity. This opens avenues for the development of treatments against Leishmaniasis, a neglected tropical disease (Michael A. Rodriguez et al., 2020).
properties
IUPAC Name |
1-(2-ethylsulfanylethyl)-2-methyl-4-nitroimidazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2S/c1-3-14-5-4-10-6-8(11(12)13)9-7(10)2/h6H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URMLZBFXWXJFTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCCN1C=C(N=C1C)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00565609 |
Source
|
Record name | 1-[2-(Ethylsulfanyl)ethyl]-2-methyl-4-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00565609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13230-19-8 |
Source
|
Record name | 1-[2-(Ethylsulfanyl)ethyl]-2-methyl-4-nitro-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00565609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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